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Introduction to Diethyl Azelate in Cosmetics
Diethyl azelate (DEA), the diethyl ester of azelaic acid, is a versatile ingredient in cosmetic and

dermatological formulations. It functions primarily as an emollient and skin conditioning agent,

offering a non-greasy, silky feel to topical products.[1] Its favorable safety profile and

compatibility with various cosmetic ingredients make it a suitable choice for a wide range of

skincare products, including lotions, creams, and serums.

Beyond its sensory benefits, diethyl azelate is also being explored for its potential biological

activities. Azelaic acid, its parent compound, is known for its anti-inflammatory and anti-acne

properties.[2] Research suggests that azelaic acid's effects may be mediated, in part, through

the activation of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a nuclear

receptor that plays a crucial role in regulating skin homeostasis, including inflammation and cell

differentiation.[1][3] It is hypothesized that diethyl azelate may be converted to azelaic acid in

the skin to exert these effects.[1]

These application notes provide a comprehensive overview of the formulation of diethyl
azelate in cosmetic chemistry, including its physicochemical properties, formulation guidelines,

experimental protocols, and potential mechanisms of action.
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A thorough understanding of the physicochemical properties of diethyl azelate is essential for

successful formulation development.

Property Value Reference

INCI Name DIETHYL AZELATE

CAS Number 624-17-9 [4]

Molecular Formula C13H24O4 [4]

Molecular Weight 244.33 g/mol [4]

Appearance Colorless to light yellow liquid [5]

Odor Light, fruity aroma [5]

Solubility

Soluble in organic solvents like

ether and alcohol; insoluble in

water.

[5]

Boiling Point 294 °C [5]

Melting Point -20 °C [5]

Density Approximately 0.945 g/cm³ [5]

Refractive Index
1.43200 to 1.43800 @ 20.00

°C
[6]

Formulation Guidelines and Considerations
Role in Formulations

Emollient: Diethyl azelate provides a smooth, soft, and non-greasy feel on the skin, making

it an excellent choice for improving the texture and spreadability of cosmetic products.

Solvent: Due to its ester nature, it can act as a solvent for certain active ingredients and UV

filters, aiding in their dispersion within the formulation.

Skin Conditioning Agent: It helps to maintain the skin in good condition.[1]
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Use Levels
The typical use level of diethyl azelate in cosmetic formulations can range from 1% to 10%,

depending on the desired sensory effect and the product type. Higher concentrations can be

used in specific treatment products.

Compatibility
Diethyl azelate is compatible with a wide range of cosmetic ingredients, including other esters,

silicones, fatty alcohols, and non-ionic emulsifiers. It can be incorporated into both oil-in-water

(O/W) and water-in-oil (W/O) emulsions.

Comedogenicity
While specific comedogenicity data for diethyl azelate is not readily available, it is important to

consider the overall comedogenic potential of the final formulation. When formulating for acne-

prone skin, it is advisable to pair diethyl azelate with other non-comedogenic ingredients. The

rabbit ear assay is a common, though not perfect, model for assessing comedogenicity.[7]

Experimental Protocols
The following are example protocols for incorporating diethyl azelate into common cosmetic

formulations. These are starting point formulations and may require optimization based on

specific project requirements.

Protocol for a Lightweight Emollient Serum (O/W)
This protocol outlines the preparation of a simple oil-in-water serum featuring diethyl azelate
for a light, hydrating feel.

Equipment:

Beakers

Homogenizer or high-shear mixer

Water bath

Magnetic stirrer and stir bar
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pH meter

Ingredients:

Phase Ingredient INCI Name Function % w/w

A Deionized Water Aqua Solvent q.s. to 100

Glycerin Glycerin Humectant 3.00

Xanthan Gum Xanthan Gum Thickener 0.20

B Diethyl Azelate Diethyl Azelate Emollient 5.00

Caprylic/Capric

Triglyceride

Caprylic/Capric

Triglyceride
Emollient 3.00

Cetearyl Alcohol Cetearyl Alcohol
Thickener,

Emulsifier
1.50

Glyceryl Stearate Glyceryl Stearate Emulsifier 1.00

PEG-100

Stearate

PEG-100

Stearate
Emulsifier 1.00

C

Phenoxyethanol

(and)

Ethylhexylglyceri

n

Phenoxyethanol,

Ethylhexylglyceri

n

Preservative 1.00

Citric Acid or

Sodium

Hydroxide

Citric Acid,

Sodium

Hydroxide

pH adjuster q.s.

Procedure:

Phase A: In the main beaker, combine deionized water and glycerin. Slowly sprinkle in

xanthan gum while stirring with a magnetic stirrer until fully dispersed and hydrated. Heat

Phase A to 75°C in a water bath.
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Phase B: In a separate beaker, combine all ingredients of Phase B and heat to 75°C in a

water bath until all solids are melted and the phase is uniform.

Emulsification: Slowly add Phase B to Phase A with continuous homogenization.

Homogenize for 3-5 minutes until a uniform, white emulsion is formed.

Cooling: Begin cooling the emulsion while stirring gently with a paddle stirrer.

Phase C: When the temperature of the emulsion is below 40°C, add the preservative system

(Phase C).

pH Adjustment: Adjust the pH to the desired range (typically 5.5-6.5 for skin products) using

citric acid or sodium hydroxide.

Final Mixing: Continue to stir gently until the product reaches room temperature.

Protocol for a Nourishing Skin Cream (W/O)
This protocol describes the formulation of a water-in-oil cream utilizing diethyl azelate for

enhanced emollience.

Equipment:

Beakers

Propeller mixer

Water bath

Homogenizer (optional, for droplet size reduction)

Ingredients:
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Phase Ingredient INCI Name Function % w/w

A Diethyl Azelate Diethyl Azelate Emollient 8.00

Mineral Oil
Paraffinum

Liquidum

Emollient,

Occlusive
10.00

Polyglyceryl-3

Diisostearate

Polyglyceryl-3

Diisostearate
W/O Emulsifier 3.00

Beeswax Cera Alba
Thickener,

Stabilizer
2.00

B Deionized Water Aqua Solvent q.s. to 100

Magnesium

Sulfate

Magnesium

Sulfate
Stabilizer 0.70

Propylene Glycol Propylene Glycol Humectant 5.00

C
Preservative

System

(e.g.,

Phenoxyethanol,

Caprylyl Glycol)

Preservative 1.00

Procedure:

Phase A: In a beaker, combine all ingredients of Phase A and heat to 75-80°C in a water

bath until all components are melted and uniform.

Phase B: In a separate beaker, combine the ingredients of Phase B and heat to 75-80°C.

Emulsification: Slowly add Phase B to Phase A while stirring with a propeller mixer. Increase

the mixing speed as the water is added.

Homogenization (Optional): For a finer emulsion, homogenize the mixture for 1-2 minutes.

Cooling: Begin cooling the cream with continuous, moderate stirring.

Phase C: When the temperature is below 40°C, add the preservative system.

Final Mixing: Continue stirring until the cream is smooth and has reached room temperature.
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Quality Control and Stability Testing
Formulations containing diethyl azelate should undergo rigorous quality control and stability

testing to ensure product safety and efficacy throughout its shelf life.

Analytical Protocol for Quantification of Diethyl Azelate
The concentration of diethyl azelate in a cosmetic formulation can be determined using Gas

Chromatography-Mass Spectrometry (GC-MS). This method is often used for the determination

of azelaic acid by derivatizing it to diethyl azelate.[8]

Sample Preparation:

Accurately weigh approximately 1g of the cosmetic product into a centrifuge tube.

Add a suitable organic solvent (e.g., methanol or ethanol) to dissolve the diethyl azelate.

Vortex or sonicate to ensure complete extraction.

Centrifuge to separate any insoluble excipients.

Filter the supernatant through a 0.45 µm syringe filter into a GC vial.

GC-MS Conditions (Example):

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Carrier Gas: Helium.

Inlet Temperature: 250°C.

Oven Temperature Program: Start at 100°C, hold for 2 minutes, ramp to 280°C at 15°C/min,

hold for 5 minutes.

MSD Transfer Line Temperature: 280°C.

Ionization Mode: Electron Ionization (EI).

Mass Range: Scan from m/z 50 to 500.
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Quantification is achieved by creating a calibration curve with known concentrations of a

diethyl azelate standard and comparing the peak area of the analyte in the sample to the

calibration curve.

Stability Testing Protocol
Stability testing is crucial to evaluate the physical, chemical, and microbiological integrity of the

cosmetic product over time.

Test Parameters:

Appearance, Color, and Odor: Visual and olfactory assessment.

pH: Measurement using a calibrated pH meter.

Viscosity: Measurement using a viscometer or rheometer.

Phase Separation: Visual assessment after centrifugation and at various temperature

conditions.

Microbiological Purity: Testing for microbial contamination at specified intervals.

Storage Conditions:

Real-Time Stability: 25°C ± 2°C / 60% RH ± 5% RH for the intended shelf life (e.g., 24

months).[9]

Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH for 3 to 6 months to predict long-term

stability.[10]

Freeze-Thaw Cycling: Typically 3 to 5 cycles between -10°C and 25°C to assess emulsion

stability.

Mechanism of Action: PPARγ Signaling Pathway
Azelaic acid, the precursor to diethyl azelate, has been shown to activate PPARγ.[1] This

signaling pathway is integral to skin health and disease management.
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PPARγ Signaling Pathway Activated by Azelaic Acid

Experimental Workflow for Formulation
Development
The following diagram illustrates a typical workflow for the development of a cosmetic

formulation containing diethyl azelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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